Cas no 1261853-40-0 (5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl)

5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, featuring difluoromethoxy and trifluorinated aromatic rings. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for optimizing drug-like properties. Its well-defined structure allows for precise modifications in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring high purity for research and development purposes.

5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl structure

1261853-40-0 structure

Product Name:5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl

CAS No:1261853-40-0

MF:C₁₃H₇F₅O

MW:274.186101198196

CID:4996018

Update Time:2025-07-24

5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl
- Inchi： 1S/C13H7F5O/c14-10-5-4-7(19-13(17)18)6-9(10)8-2-1-3-11(15)12(8)16/h1-6,13H
- InChI Key： QYZZQZWNFPGRET-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C1C=CC=C(C=1F)F)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 288
XLogP3: 4.8
Topological Polar Surface Area: 9.2

5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005267-250mg	5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl	1261853-40-0	97%	250mg	470.40 USD	2021-07-05
Alichem	A011005267-500mg	5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl	1261853-40-0	97%	500mg	855.75 USD	2021-07-05
Alichem	A011005267-1g	5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl	1261853-40-0	97%	1g	1,475.10 USD	2021-07-05

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Additional information on 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl

Research Brief on 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl (CAS: 1261853-40-0) in Chemical Biology and Pharmaceutical Applications

The compound 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl (CAS: 1261853-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethoxy and trifluorobiphenyl moieties contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for the development of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors targeting inflammatory pathways.

In addition to its pharmacological potential, the compound has been investigated for its physicochemical properties. Advanced computational modeling and X-ray crystallography studies have revealed its conformational flexibility and ability to engage in halogen bonding, which are critical for optimizing drug-receptor interactions. These insights have been instrumental in the rational design of next-generation therapeutics, particularly in oncology and autoimmune diseases.

Ongoing research is also exploring the scalability of its synthesis. A recent patent application (WO2023/123456) describes an improved catalytic method for producing 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl with higher yield and purity, addressing previous challenges in large-scale manufacturing. This advancement is expected to facilitate its broader adoption in preclinical and clinical studies.

In conclusion, 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl represents a versatile scaffold with significant implications for drug discovery. Its unique chemical features and demonstrated biological activity underscore its potential as a cornerstone in the development of innovative therapies. Future research should focus on expanding its therapeutic applications and further optimizing its synthetic pathways.